(4,6-dimethyl-2-pyrimidinyl)(2-oxo-1,2-diphenylethyl)cyanamide
Overview
Description
(4,6-dimethyl-2-pyrimidinyl)(2-oxo-1,2-diphenylethyl)cyanamide, also known as DPC, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.
Mechanism of Action
The exact mechanism of action of (4,6-dimethyl-2-pyrimidinyl)(2-oxo-1,2-diphenylethyl)cyanamide is not fully understood, but it is believed to work by binding to specific sites on target proteins and altering their conformation or activity. This can lead to changes in the way that these proteins interact with other molecules in the cell, ultimately affecting various cellular processes.
Biochemical and physiological effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the ability to inhibit the activity of certain enzymes and to alter the expression of specific genes. This compound has also been shown to have anti-inflammatory and anti-cancer properties, making it a potential therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (4,6-dimethyl-2-pyrimidinyl)(2-oxo-1,2-diphenylethyl)cyanamide in lab experiments is its ability to selectively target specific proteins or enzymes, allowing researchers to investigate the role of these molecules in various biological processes. However, one limitation of using this compound is that it can be difficult to work with, requiring specialized purification techniques and careful handling to ensure its stability.
Future Directions
There are many potential future directions for research involving (4,6-dimethyl-2-pyrimidinyl)(2-oxo-1,2-diphenylethyl)cyanamide, including its use in the development of new therapeutic agents for a variety of diseases. Additionally, further studies are needed to fully understand the mechanisms of action of this compound and its potential applications in various areas of scientific research.
Scientific Research Applications
(4,6-dimethyl-2-pyrimidinyl)(2-oxo-1,2-diphenylethyl)cyanamide has been used in a variety of scientific research applications, including as a tool for investigating the mechanisms of action of various enzymes and proteins. This compound has been shown to be particularly useful in studies of protein-protein interactions, as well as in studies of protein-DNA interactions.
properties
IUPAC Name |
(4,6-dimethylpyrimidin-2-yl)-(2-oxo-1,2-diphenylethyl)cyanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O/c1-15-13-16(2)24-21(23-15)25(14-22)19(17-9-5-3-6-10-17)20(26)18-11-7-4-8-12-18/h3-13,19H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOFKMNAZVCVSNX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N(C#N)C(C2=CC=CC=C2)C(=O)C3=CC=CC=C3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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